Cas no 17452-12-9 (1-(4-chlorophenyl)-1H-imidazole-2-thiol)

• Product Name: 1-(4-chlorophenyl)-1H-imidazole-2-thiol
• CAS No: 17452-12-9
• MF: C₉H₇ClN₂S
• MW: 210.683279275894
• MDL: MFCD00665199
• CID: 162160
• PubChem ID: 737890
• Update Time: 2025-04-19

1-(4-chlorophenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-1H-imidazole-2(3H)-thione
• 1-(4-Chlorophenyl)-1H-imidazole-2-thiol
• 2H-Imidazole-2-thione,1-(4-chlorophenyl)-1,3-dihydro-
• 1-(4-Chlorophenyl)imidazoline-2-thione
• 1-(4-Chlorophenyl)-1H-iMidazole-2(5H)-thione
• 1-(4-chlorophenyl)-1H-imidazol-2-ylhydrosulfide
• 1-(4-Chlorophenyl)-1,3-dihydro-2H-imidazole-2-thione
• 1-(4-CHLOROPHENYL)-2,3-DIHYDRO-1H-IMIDAZOLE-2-THIONE
• 1-(4-chlorophenyl)-4-imidazoline-2-thione
• cid_737890
• AKOS001084896
• CS-0222960
• HMS2717K12
• F2147-0321
• 5J-901
• FT-0676412
• 1-(4-chloro-phenyl)imidazole-2-thione
• 1-(4-chlorophenyl)imidazolidine-2-thione
• A811655
• 1-(4-Chlorophenyl)-1,3-dihydro-2H-imidazole-2-thione #
• BDBM80236
• 3-(4-chlorophenyl)-1H-imidazole-2-thione
• 17452-12-9
• 2H-Imidazole-2-thione, 1-(4-chlorophenyl)-1,3-dihydro-
• CHEMBL1575781
• 175673-63-9
• Z57043494
• AKOS016001130
• EN300-11336
• 1-(4-Chlorophenyl)-1,3-dihydro-2H-imidazole-2-thione, AldrichCPR
• AB00608934-02
• MFCD00665199
• HMS1775G11
• Imidazole-2(1H)-thione, 1-(4-chlorophenyl)-1,3-dihydro-
• 1-(4-chlorophenyl)imidazole-2-thiol
• J-503271
• MLS001007918
• SMR000352766
• 1H-Imidazole-2(3H)-thione, 1-(4-chlorophenyl)-
• 1-(4-chlorophenyl)-2-mercaptoimidazole
• DTXSID90353294
• SCHEMBL6609392
• 1-(4-chlorophenyl)-1H-imidazole-2-thiol

• MDL： MFCD00665199
• Inchi： 1S/C9H7ClN2S/c10-7-1-3-8(4-2-7)12-6-5-11-9(12)13/h1-6H,(H,11,13)
• InChI Key： QJWMVYCYPCPSKK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=CNC1=S

Computed Properties

• Exact Mass: 210.00200
• Monoisotopic Mass: 210.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.45
• Melting Point: 229-231°C
• Boiling Point: 324.9°C at 760 mmHg
• Flash Point: 150.3°C
• Refractive Index: 1.733
• PSA: 52.81000
• LogP: 3.18830

1-(4-chlorophenyl)-1H-imidazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C